(2S)-2-(Oxan-3-yl)propan-1-ol
Overview
Description
(2S)-2-(Oxan-3-yl)propan-1-ol, also known as 3-Oxetanyl-1-propanol, is a chiral alcohol molecule that has gained significant attention in the field of organic chemistry due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of (2S)-2-(Oxan-3-yl)propan-1-ol is not well understood. However, it is believed to act as a chiral auxiliary in various reactions, allowing for the synthesis of chiral compounds. It can also act as a hydrogen bond donor or acceptor, which can influence the reaction outcome.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of (2S)-2-(Oxan-3-yl)propan-1-ol. However, it is not known to have any toxic effects on humans or animals. It is also not known to have any pharmacological effects.
Advantages and Limitations for Lab Experiments
The advantages of using (2S)-2-(Oxan-3-yl)propan-1-ol in lab experiments include its chiral nature, which allows for the synthesis of chiral compounds, and its mild reaction conditions. However, the limitations include its high cost and limited availability.
Future Directions
There are several future directions for the research on (2S)-2-(Oxan-3-yl)propan-1-ol. One direction is to explore its potential as a chiral auxiliary in various reactions. Another direction is to develop new methods for its synthesis that are more efficient and cost-effective. Additionally, there is potential for its use in the development of new chiral stationary phases for chromatography.
Synthesis Methods
There are various methods to synthesize (2S)-2-(Oxan-3-yl)propan-1-ol, but the most commonly used method involves the reaction of 3-chloro-1-propanol with ethylene oxide in the presence of a base such as potassium hydroxide. The reaction occurs under mild conditions and yields the desired product in good yields. Other methods include the use of epichlorohydrin and sodium borohydride or the reaction of 3-hydroxypropanal with ethylene oxide.
Scientific Research Applications
(2S)-2-(Oxan-3-yl)propan-1-ol has various scientific research applications. It is used as a building block in the synthesis of various compounds such as chiral ligands, pharmaceuticals, and agrochemicals. It is also used as a solvent and a reagent in organic synthesis. Additionally, it has been used in the development of chiral stationary phases for chromatography.
properties
IUPAC Name |
(2S)-2-(oxan-3-yl)propan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c1-7(5-9)8-3-2-4-10-6-8/h7-9H,2-6H2,1H3/t7-,8?/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSJPLLRBWCOXJG-GVHYBUMESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)C1CCCOC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CO)C1CCCOC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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